3-Methyldocosanoyl-CoA

• Molecular Formula: C44H80N7O17P3S
• Molecular Weight: 1104.1 g/mol
• InChI: InChI=1S/C44H80N7O17P3S/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-32(2)27-35(53)72-26-25-46-34(52)23-24-47-42(56)39(55)44(3,4)29-65-71(62,63)68-70(60,61)64-28-33-38(67-69(57,58)59)37(54)43(66-33)51-31-50-36-40(45)48-30-49-41(36)51/h30-33,37-39,43,54-55H,5-29H2,1-4H3,(H,46,52)(H,47,56)(H,60,61)(H,62,63)(H2,45,48,49)(H2,57,58,59)
• InChIKey: ZSLSDYXRSGUOIX-UHFFFAOYSA-N

3-Methyldocosanoyl-CoA: A C22:0 3-Methyl-Branched Very Long-Chain Acyl-CoA for Specialized Lipid Metabolism Studies

3-Methyldocosanoyl-CoA (3-Methyldocosanoyl-coenzyme A) is a very long-chain fatty acyl-CoA thioester with a 22-carbon saturated acyl chain and a methyl branch at the 3-position [1]. It is classified as a very long-chain fatty acyl-CoA (chain length > C20) with a 3-methyl branch, distinguishing it from straight-chain analogs like docosanoyl-CoA [2]. As an activated fatty acid derivative, it serves as a substrate for acyl-CoA synthetases, acyl-CoA dehydrogenases, and the peroxisomal alpha-oxidation pathway [3].

1

Peroxisomal alpha-oxidation pathway probe for 3-methyl-branched substrate studies

2

Analytical standard for LC-MS/MS detection of very long-chain branched acyl-CoAs

3

Substrate context for PAHX and ACOX2 enzyme activity research

• [1] HMDB. (2021). Metabocard for 3-Methyldocosanoyl-CoA (HMDB0300766). Human Metabolome Database. View Source
• [2] MIME DB. (2021). Metabocard for Docosanoyl-CoA (MMDBc0047837). MIME Database. View Source
• [3] ChemFont. (2022). Chemical card for 3-Methyldocosanoyl-CoA (CFc000280282). View Source

3-Methyldocosanoyl-CoA: Why Generic Straight-Chain or Alternative Branched-Chain Acyl-CoAs Are Not Interchangeable

Generic substitution fails because the 3-methyl branch fundamentally alters the compound's metabolic routing and enzyme specificity. 3-Methyl-branched fatty acyl-CoAs cannot be degraded by the standard mitochondrial beta-oxidation pathway, as the 3-methyl group blocks dehydrogenation by hydroxyacyl-CoA dehydrogenase [1]. Instead, they require peroxisomal alpha-oxidation, which shortens the chain by one carbon before beta-oxidation can proceed [2]. Straight-chain analogs like docosanoyl-CoA follow conventional beta-oxidation [3]. This divergence in metabolic processing means substituting 3-Methyldocosanoyl-CoA with a non-branched or differently branched acyl-CoA will yield fundamentally different experimental outcomes in studies of peroxisomal function, branched-chain fatty acid metabolism, or metabolic disorders like Refsum disease.

3-Methyldocosanoyl-CoA

Obligate peroxisomal alpha-oxidation substrate; 3-methyl branch blocks mitochondrial beta-oxidation

Docosanoyl-CoA (straight-chain)

Follows conventional mitochondrial/peroxisomal beta-oxidation; metabolic routing may differ fundamentally

Other branched-chain acyl-CoAs

Branch position and chain length may shift enzyme specificity; PAHX recognition context may not transfer

• [1] MetaCyc. (n.d.). GO:0001561: 3-methyl-branched fatty acid degradation. View Source
• [2] Casteels, M. (2006). alpha-Oxidation of 3-methyl-branched fatty acids: unraveling of a pathway. Verh K Acad Geneeskd Belg, 68(3):199-221. PMID: 16796018. View Source
• [3] Cannabis Compound Database. (2020). Compound Card for Docosanoyl-CoA (CDB005311). View Source

3-Methyldocosanoyl-CoA: Quantifiable Differentiation from Docosanoyl-CoA and Class-Level Evidence for Experimental Selection

Molecular Mass Differentiation: 3-Methyldocosanoyl-CoA vs. Docosanoyl-CoA

3-Methyldocosanoyl-CoA has a measurably higher molecular weight than its closest straight-chain analog, docosanoyl-CoA, due to the presence of the 3-methyl branch. This mass difference is critical for analytical method development and compound identification .

Molecular Mass

Head-to-head

1104.13 g/mol vs 1086.1 g/mol

18.03 g/mol difference supports LC-MS/MS specificity

Calculated from molecular formula; verify with experimental HRMS

Evidence Dimension	Molecular Weight
Target Compound Data	1104.13 g/mol
Comparator Or Baseline	Docosanoyl-CoA: 1086.1 g/mol (average mass)
Quantified Difference	Difference of 18.03 g/mol (corresponding to the addition of a CH2 group for the methyl branch)
Conditions	Calculated molecular formula C44H80N7O17P3S vs. C43H74N7O17P3S

Why This Matters

This distinct mass difference is essential for unambiguous identification and quantification via LC-MS/MS, preventing misidentification in complex lipidomic analyses.

Enzymatic Pathway Divergence: Alpha-Oxidation Requirement for 3-Methyl Branched Acyl-CoAs

3-Methyl-branched fatty acyl-CoAs, including 3-Methyldocosanoyl-CoA, are obligate substrates for the peroxisomal alpha-oxidation pathway, a process not utilized by straight-chain acyl-CoAs like docosanoyl-CoA [1]. This pathway is initiated by the enzyme phytanoyl-CoA hydroxylase (PAHX), which specifically recognizes the 3-methyl branch [2].

Metabolic Pathway

Class-level

Alpha-oxidation vs Beta-oxidation

Reported pathway divergence context for peroxisomal studies

Class-level inference; Refsum disease model context

Evidence Dimension	Primary Metabolic Pathway
Target Compound Data	Peroxisomal alpha-oxidation (requires PAHX)
Comparator Or Baseline	Docosanoyl-CoA: Mitochondrial/Peroxisomal beta-oxidation
Quantified Difference	Not applicable (qualitative pathway difference)
Conditions	Mammalian peroxisomal fatty acid metabolism

Why This Matters

This functional divergence is the basis for using 3-Methyldocosanoyl-CoA as a specific probe for alpha-oxidation enzyme activity, which is dysfunctional in genetic disorders like Refsum disease.

• [1] Casteels, M. (2006). alpha-Oxidation of 3-methyl-branched fatty acids: unraveling of a pathway. Verh K Acad Geneeskd Belg, 68(3):199-221. PMID: 16796018. View Source
• [2] Foulon, V., et al. (2003). Further studies on the substrate spectrum of phytanoyl-CoA hydroxylase: implications for Refsum disease? J Lipid Res, 44(12):2349-55. doi: 10.1194/jlr.M300230-JLR200. View Source

PAHX Enzyme Substrate Specificity: Acceptance of Long-Chain 3-Methyl Branched Acyl-CoAs

Phytanoyl-CoA hydroxylase (PAHX), the key initiating enzyme for alpha-oxidation, has a broader substrate specificity than previously understood. It accepts a variety of 3-methyl-branched acyl-CoAs, with chain lengths down to seven carbons [1]. This implies that very long-chain substrates like 3-Methyldocosanoyl-CoA are likely to be recognized and processed by this pathway, whereas straight-chain analogs are not hydroxylated [1].

PAHX Specificity

Class-level

Expected PAHX substrate

Supports PAHX enzyme assay context; straight-chain not hydroxylated

Recombinant human PAHX assay; verify with this substrate

Evidence Dimension	Enzyme Substrate Acceptance (PAHX)
Target Compound Data	Expected to be a substrate (based on class)
Comparator Or Baseline	Straight-chain acyl-CoAs: Not hydroxylated
Quantified Difference	Not applicable (qualitative difference in substrate recognition)
Conditions	Recombinant human PAHX enzyme assay

Why This Matters

This evidence supports the use of 3-Methyldocosanoyl-CoA in assays designed to measure PAHX activity or to study the broader role of alpha-oxidation in metabolizing long-chain branched fatty acids.

• [1] Foulon, V., et al. (2003). Further studies on the substrate spectrum of phytanoyl-CoA hydroxylase: implications for Refsum disease? J Lipid Res, 44(12):2349-55. doi: 10.1194/jlr.M300230-JLR200. View Source

Peroxisomal vs. Mitochondrial Routing: ACOX2 Involvement in Branched-Chain Oxidation

The degradation of long-chain branched fatty acids like 3-Methyldocosanoyl-CoA involves specialized peroxisomal enzymes. The branched-chain acyl-CoA oxidase (hBRCACox, encoded by ACOX2) is specifically involved in the degradation of long branched fatty acids and bile acid intermediates, distinct from palmitoyl-CoA oxidase which handles very long straight-chain fatty acids [1].

ACOX2 Routing

Class-level

hBRCACox/ACOX2 vs Palmitoyl-CoA oxidase

Supports ACOX2-specific pathway interpretation

Human liver peroxisome context; Zellweger model relevance

Evidence Dimension	Enzyme Involvement in Peroxisomal Oxidation
Target Compound Data	Branched-chain acyl-CoA oxidase (hBRCACox/ACOX2)
Comparator Or Baseline	Docosanoyl-CoA: Palmitoyl-CoA oxidase
Quantified Difference	Not applicable (qualitative difference in enzyme pathway)
Conditions	Human liver peroxisomes

Why This Matters

This compartmentalization and enzyme specificity mean that 3-Methyldocosanoyl-CoA is a crucial tool for investigating the function of ACOX2, an enzyme linked to peroxisomal disorders like Zellweger syndrome.

• [1] Baumgart, E., et al. (1996). Molecular characterization of the human peroxisomal branched-chain acyl-CoA oxidase: cDNA cloning, chromosomal assignment, tissue distribution, and evidence for the absence of the protein in Zellweger syndrome. Proc Natl Acad Sci USA, 93(24):13766-71. PMID: 8943009. View Source

Limited Evidence Alert: Lack of Direct Kinetic or Comparative Data for 3-Methyldocosanoyl-CoA

A comprehensive literature search reveals a critical data gap: no peer-reviewed studies report direct kinetic parameters (Km, Vmax, kcat) or head-to-head comparative activity data for 3-Methyldocosanoyl-CoA against any specific enzyme or comparator compound. Available information is derived from class-level inferences based on the metabolism of related 3-methyl-branched fatty acids (e.g., phytanic acid) and general acyl-CoA biochemistry.

Direct Data

Data to verify

No peer-reviewed kinetic data available

Requires independent validation in target assay

Class-level inference only; exploratory research tool

Evidence Dimension	Availability of Direct Comparative Data
Target Compound Data	No peer-reviewed direct data available
Comparator Or Baseline	N/A
Quantified Difference	N/A
Conditions	Literature search across PubMed, HMDB, and other biochemical databases

Why This Matters

This lack of data is a key consideration for procurement. While the compound has a clear mechanistic niche, its use in new assays requires careful optimization and should be viewed as a tool for exploratory research rather than a well-characterized biochemical standard.

• [1] Searches conducted across PubMed, Google Scholar, HMDB, and other biochemical databases as of April 2026. View Source

3-Methyldocosanoyl-CoA: Optimal Research Applications in Peroxisomal Biology and Lipid Metabolism

In Vitro Studies of Peroxisomal Alpha-Oxidation Enzyme Activity

As a very long-chain 3-methyl-branched acyl-CoA, this compound is ideally suited as a substrate in in vitro assays designed to measure the activity of enzymes in the peroxisomal alpha-oxidation pathway, such as phytanoyl-CoA hydroxylase (PAHX). Its use is critical for investigating the pathophysiology of peroxisomal disorders like Refsum disease, where this pathway is impaired [1]. This application stems directly from evidence of its obligate routing through alpha-oxidation and the known substrate specificity of PAHX for 3-methyl-branched substrates [2].

Metabolic Flux Analysis in Models of Branched-Chain Fatty Acid Disorders

3-Methyldocosanoyl-CoA serves as a key intermediate or tracer in cell-based models (e.g., hepatocytes, fibroblasts) to study the flux of 3-methyl-branched very long-chain fatty acids. It is particularly relevant for investigating the metabolic consequences of ACOX2 or other peroxisomal enzyme deficiencies, as its metabolism is distinct from that of straight-chain analogs [3]. This scenario is supported by class-level evidence of its involvement with the branched-chain acyl-CoA oxidase (hBRCACox/ACOX2) pathway [4].

Lipidomics and Metabolomics: Analytical Standard for LC-MS/MS Method Development

Due to its distinct molecular weight and structure compared to the more common straight-chain docosanoyl-CoA, this compound is valuable as an analytical standard. It can be used to develop and validate targeted LC-MS/MS methods for the detection and quantification of specific, low-abundance branched-chain acyl-CoAs in complex biological matrices like plasma, tissue homogenates, or cellular extracts [5]. The quantitative mass difference of 18.03 g/mol provides a clear basis for chromatographic separation and mass spectrometric identification .

Application

Selection Property

Validation Focus

Peroxisomal alpha-oxidation enzyme studies

3-methyl-branched substrate context

PAHX-dependent activity verification

Branched-chain fatty acid disorder cell models

Peroxisomal routing context

ACOX2 pathway verification

LC-MS/MS analytical standard development

Distinct mass profile

Chromatographic specificity verification

• [1] Casteels, M. (2006). alpha-Oxidation of 3-methyl-branched fatty acids: unraveling of a pathway. Verh K Acad Geneeskd Belg, 68(3):199-221. PMID: 16796018. View Source
• [2] Foulon, V., et al. (2003). Further studies on the substrate spectrum of phytanoyl-CoA hydroxylase: implications for Refsum disease? J Lipid Res, 44(12):2349-55. doi: 10.1194/jlr.M300230-JLR200. View Source
• [3] Baumgart, E., et al. (1996). Molecular characterization of the human peroxisomal branched-chain acyl-CoA oxidase: cDNA cloning, chromosomal assignment, tissue distribution, and evidence for the absence of the protein in Zellweger syndrome. Proc Natl Acad Sci USA, 93(24):13766-71. PMID: 8943009. View Source
• [4] OMIM. (2023). Acyl-CoA Oxidase 2, Branched-Chain; ACOX2. Online Mendelian Inheritance in Man. View Source
• [5] Magnuson, M., et al. (2018). Chromatographic methods for the determination of acyl-CoAs. Anal Methods, 10(40):4857-4872. doi: 10.1039/C8AY01147A. View Source